molecular formula C14H10Br2O2 B8572378 (2,6-dibromo-9H-xanthen-9-yl)methanol

(2,6-dibromo-9H-xanthen-9-yl)methanol

Cat. No.: B8572378
M. Wt: 370.03 g/mol
InChI Key: GHOVMYFATHWFQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,6-dibromo-9H-xanthen-9-yl)methanol is a useful research compound. Its molecular formula is C14H10Br2O2 and its molecular weight is 370.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H10Br2O2

Molecular Weight

370.03 g/mol

IUPAC Name

(2,6-dibromo-9H-xanthen-9-yl)methanol

InChI

InChI=1S/C14H10Br2O2/c15-8-2-4-13-11(5-8)12(7-17)10-3-1-9(16)6-14(10)18-13/h1-6,12,17H,7H2

InChI Key

GHOVMYFATHWFQV-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Br)OC3=C(C2CO)C=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Borane-THF complex (36.5 mL, 1M THF, 36.5 mmol) was added to a stirred solution of 2,6-dibromo-9-methylene-9H-xanthene (9-1) (6.43 g, 18.27 mmol) in THF (75 mL) at 0° C. The mixture was allowed to warm up to rt and stirred for 1 h. The reaction mixture was cooled to 0° C. and a mixture of hydrogen peroxide (35 wt % in water) (5.76 mL, 65.8 mmol) and NaOH (25.6 mL, 2 M aq, 51.1 mmol) was added cautiously. The mixture was allowed to warm up to rt over 30 min. The reaction mixture was then poured into water (200 mL) and extracted with DCM (3×150 mL). The combined organics were washed with water (2×200 mL), brine (200 mL), dried over anhydrous MgSO4, filtered and volatiles removed in vacuo to give a yellow solid. The crude product was purified by column chromatography (SiO2, 0-100% (v/v) of EtOAc/isohexanes) to afford (2,6-dibromo-9H-xanthen-9-yl)methanol (10-1) (2.5 g, 37.0% yield) as a yellow solid. 1H NMR (CDCl3): δ 7.42-7.39 (1H, m), 7.37-7.35 (1H, m), 7.28-7.27 (1H, m), 7.25-7.21 (1H, m), 7.16-7.12 (1H, m), 7.00-6.97 (1H, m), 4.00 (1H, t, J=5.9 Hz), 1.46 (2H, d, J=5.9 Hz) ppm.
Quantity
36.5 mL
Type
reactant
Reaction Step One
Quantity
6.43 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
5.76 mL
Type
reactant
Reaction Step Two
Name
Quantity
25.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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